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Compound of Interest

Compound Name: Biotin-PEG8-NHS ester

Cat. No.: B1450398

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of Biotin-
PEGS8-NHS ester stock solutions. Biotin-PEG8-NHS ester is a widely used biotinylation
reagent for labeling proteins, antibodies, and other molecules containing primary amines.[1][2]
[3][4] The N-hydroxysuccinimide (NHS) ester group reacts efficiently with primary amines at a
pH range of 7-9 to form stable amide bonds.[1][4][5] The polyethylene glycol (PEG) spacer
arm, in this case with 8 PEG units, enhances the solubility of the reagent and the resulting
conjugate in aqueous solutions and reduces steric hindrance.[1][2][5]

Core Applications

Biotin-PEG8-NHS ester is a versatile tool in various life science research and drug
development applications, including:

e Bioconjugation and Labeling: Covalently attaching biotin to proteins, peptides, and other
biomolecules.[2]

e Immunoassays: Development of biotinylated probes for techniques like ELISA, leveraging
the high-affinity interaction between biotin and streptavidin for signal amplification.[2]

« Affinity Chromatography: Immobilization of biotin-tagged molecules onto streptavidin-coated
surfaces for purification.[2]
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e Cellular Imaging: Labeling and tracking of biomolecules in fluorescence microscopy and flow
cytometry.[2]

o PROTAC Development: Used as a PEG-based linker in the synthesis of Proteolysis
Targeting Chimeras (PROTACS).[6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
storage of Biotin-PEG8-NHS ester stock solutions.
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Parameter

Recommended Value

Notes

Molecular Weight

764.88 g/mol

[71(8]

Stock Solution Solvent

Anhydrous Dimethyl Sulfoxide
(DMSO) or Dimethylformamide
(DMF)

NHS esters are highly
sensitive to moisture and will
hydrolyze in aqueous
solutions.[9][10][11] Always
use high-quality, anhydrous

solvents.

Stock Solution Concentration

1-10 mg/mL or 10 mM

The optimal concentration may
vary depending on the specific
application and the
concentration of the molecule
to be labeled.[9][10]

Reagent Storage (Solid)

-20°C with desiccant,

protected from light

Proper storage is crucial to
maintain the reactivity of the
NHS ester.[4][5][7][11]

Stock Solution Storage

Prepare fresh for each use.

Avoid long-term storage.

The NHS ester moiety readily
hydrolyzes, leading to a loss of
reactivity.[10][11][12] If short-
term storage is necessary,
store at < -15°C for less than

two weeks.[13]

Reaction pH

7.0-9.0

The reaction between the NHS
ester and primary amines is

most efficient in this pH range.

[1]14][5][12]

Experimental Protocol: Preparation of Biotin-PEGS8-
NHS Ester Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Biotin-PEG8-NHS ester

in anhydrous DMSO.
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Materials

Biotin-PEG8-NHS ester (solid powder)
Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes

Pipettes and sterile, disposable pipette tips

Vortex mixer

Equipment

Analytical balance

Fume hood

Procedure

Equilibrate the Reagent: Before opening, allow the vial of Biotin-PEG8-NHS ester to warm
to room temperature.[10][11][12] This prevents moisture from condensing on the reagent,
which can cause hydrolysis.

Weigh the Reagent: In a fume hood, carefully weigh the desired amount of Biotin-PEGS8-
NHS ester. For a 10 mM stock solution, you will need approximately 7.65 mg per 1 mL of
solvent.

Dissolve in Anhydrous Solvent: Transfer the weighed Biotin-PEG8-NHS ester to a clean,
dry microcentrifuge tube. Add the calculated volume of anhydrous DMSO.

Mix Thoroughly: Vortex the tube until the reagent is completely dissolved. Ensure there are
no visible solid particles.

Immediate Use: The stock solution should be used immediately for the labeling reaction.[9]
[10][11][12] Do not prepare stock solutions for long-term storage.

Important Considerations
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o Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis.[9][10][11] Always use
anhydrous solvents and handle the reagent and stock solution in a dry environment.

» Buffer Compatibility: Avoid using buffers that contain primary amines, such as Tris or glycine,
as they will compete with the target molecule for reaction with the NHS ester.[9][10][11]
Phosphate-buffered saline (PBS) at a pH between 7.2 and 8.5 is a commonly used reaction
buffer.[9]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the Biotin-PEG8-NHS ester stock
solution and its subsequent use in a typical bioconjugation reaction.
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Workflow for Biotin-PEG8-NHS Ester Stock Solution Preparation and Use
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Caption: Workflow for preparing and using Biotin-PEG8-NHS ester.
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Signaling Pathway: Biotin-Streptavidin Interaction

This diagram illustrates the fundamental principle of biotin-streptavidin interaction, which is
central to many applications of biotinylated molecules.

Biotin-Streptavidin Interaction

High-Affinity Complex Formation

( :

High Affinity
on-covalent Bon

Click to download full resolution via product page

Caption: The strong, specific interaction between biotin and streptavidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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